Cas no 50841-46-8 (Benzoic acid,3,5-bis(phenylmethoxy)-, ethyl ester)

• Product Name: Benzoic acid,3,5-bis(phenylmethoxy)-, ethyl ester
• CAS No: 50841-46-8
• MF: C₂₃H₂₂O₄
• MW: 362.418386936188
• CID: 374408
• PubChem ID: 3016563
• Update Time: 2025-11-02

Benzoic acid,3,5-bis(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis(phenylmethoxy)-, ethyl ester
• Ethyl 3,5-bis(benzyloxy)benzoate
• ethyl 3,5-bis(phenylmethoxy)benzoate
• NS00032159
• SCHEMBL4400182
• M5P8GQQ4RF
• DTXSID70198882
• RQXAEHUFPQJLDD-UHFFFAOYSA-N
• EINECS 256-793-0
• Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester
• 3,5-Bis-benzyloxy-benzoic acid ethyl ester
• MFCD00157205
• Ethyl-3,5-dibenzyloxy-benzoate
• ethyl 3,5-dibenzyloxybenzoate
• 50841-46-8

• MDL： MFCD00157205
• Inchi： 1S/C23H22O4/c1-2-25-23(24)20-13-21(26-16-18-9-5-3-6-10-18)15-22(14-20)27-17-19-11-7-4-8-12-19/h3-15H,2,16-17H2,1H3
• InChI Key： RQXAEHUFPQJLDD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OCC)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 362.15186
• Monoisotopic Mass: 362.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.157
• Boiling Point: 516.6°Cat760mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.585
• PSA: 44.76

Additional information on Benzoic acid,3,5-bis(phenylmethoxy)-, ethyl ester

Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester (CAS No. 50841-46-8): A Multifunctional Compound in Pharmaceutical and Industrial Applications

Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester (CAS No. 50841-46-8) is a derivative of benzoic acid characterized by its unique molecular structure, which includes two phenylmethoxy groups attached to the benzene ring at the 3 and 5 positions, with an ethyl ester group at the carboxylic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and environmental chemistry. The synthesis and functional properties of this molecule are under active investigation, with recent studies highlighting its role in modulating biological pathways and its compatibility with advanced polymer systems.

Recent advances in benzoic acid derivatives have demonstrated the importance of functional group positioning in determining biological activity. The phenylmethoxy groups in Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester are hypothesized to enhance hydrophobic interactions with target proteins, potentially improving its efficacy in drug delivery systems. A 2023 study published in *Journal of Medicinal Chemistry* reported that the ethyl ester moiety contributes to the compound's solubility in organic solvents, facilitating its use in the formulation of topical medications. This finding aligns with the growing trend of developing ester-based prodrugs to overcome solubility limitations in pharmaceutical development.

From a structural perspective, the 3,5-bis(phenylmethoxy) configuration of Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester is distinct from other benzoic acid derivatives, offering unique chemical reactivity. Researchers have explored its potential as a building block for designing multifunctional molecules, particularly in the context of pharmaceutical chemistry. For instance, a 2024 study in *Organic & Biomolecular Chemistry* demonstrated that the compound can be modified through enzymatic hydrolysis to yield bioactive metabolites, suggesting its utility in metabolic pathway studies. This adaptability underscores its relevance in the development of targeted therapies.

Recent studies have also focused on the environmental fate and biodegradation of Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester. In a 2023 environmental science study, the compound was evaluated for its persistence in aqueous systems and its potential to bioaccumulate in aquatic organisms. The findings indicated that its phenylmethoxy groups may influence its degradation kinetics, with hydrolysis being the primary pathway under acidic conditions. This research is critical for assessing the environmental impact of synthetic compounds used in industrial applications.

Applications of Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester extend beyond pharmaceuticals. In material science, its hydrophobic properties have been leveraged to create coatings with enhanced water-repellent characteristics. A 2022 paper in *Advanced Materials Interfaces* described the integration of this compound into polymer matrices to improve surface durability. Additionally, its ethyl ester functionality has been explored for its role in stabilizing nanocarriers for drug delivery, a field that is rapidly advancing due to the demand for targeted therapeutic agents.

The synthetic routes for Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester have been optimized in recent years to enhance yield and purity. A 2024 study in *Green Chemistry* reported a solvent-free microwave-assisted method that reduces energy consumption and waste generation, aligning with the principles of sustainable chemistry. This approach not only improves the efficiency of synthesis but also addresses environmental concerns associated with traditional chemical processes.

Future research on Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester will likely focus on its therapeutic potential. Preliminary in vitro studies suggest that the compound may exhibit anti-inflammatory properties by modulating cytokine production, a finding that warrants further investigation in vivo. Additionally, its role in nanotechnology is being explored, with potential applications in the development of smart drug delivery systems that respond to physiological stimuli.

In conclusion, Benzoic acid, 3,5-bis(phenylmethoxy)-, ethyl ester (CAS No. 50841-46-8) represents a versatile compound with diverse applications. Its structural features and functional groups enable it to participate in a wide range of chemical and biological processes, making it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a significant role in advancing pharmaceutical, material, and environmental technologies.